Cas no 2229267-99-4 (1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2229267-99-4
• MF: C₁₀H₁₂ClF₂N₃
• MW: 247.672187805176
• CID: 6228859
• PubChem ID: 165795358
• Update Time: 2025-10-20

1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine
• EN300-1952339
• 2229267-99-4

• Inchi： 1S/C10H12ClF2N3/c11-8-6-15-5-7(16-8)9(14)1-3-10(12,13)4-2-9/h5-6H,1-4,14H2
• InChI Key： QDUJQSZBGBMWHS-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2(CCC(CC2)(F)F)N)=N1

Computed Properties

• Exact Mass: 247.0687814g/mol
• Monoisotopic Mass: 247.0687814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine

Comprehensive Analysis of 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229267-99-4): Properties, Applications, and Research Insights

The compound 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine (CAS No. 2229267-99-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This chloropyrazine derivative combines a difluorocyclohexyl moiety with an amine functional group, creating a versatile scaffold for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and lipophilicity profile, which make it valuable for optimizing bioavailability in medicinal chemistry.

In the context of current scientific trends, this compound aligns with the growing demand for fluorinated building blocks in drug development. The incorporation of fluorine atoms (as seen in the 4,4-difluorocyclohexane portion) has become a strategic approach to enhance metabolic stability and membrane permeability. Meanwhile, the pyrazine ring system contributes to π-stacking interactions that are crucial for target binding. These characteristics position CAS No. 2229267-99-4 as a promising candidate for addressing challenges in CNS drug delivery and kinase inhibitor design—two areas frequently searched in academic and industrial databases.

Synthetic methodologies for 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine typically involve nucleophilic aromatic substitution reactions or reductive amination protocols. Recent publications highlight innovative routes using continuous flow chemistry—a hot topic in process optimization—to improve yield and purity. The compound’s crystalline properties have also been studied through X-ray diffraction analysis, revealing insights into its conformational preferences that influence molecular recognition.

From an application standpoint, this amine-functionalized pyrazine derivative shows relevance in proteolysis-targeting chimera (PROTAC) development—a cutting-edge therapeutic strategy dominating recent literature. Its bifunctional linker potential enables the construction of heterobifunctional molecules for targeted protein degradation. Additionally, computational studies suggest utility in covalent inhibitor design, where the chloropyrazine group could serve as an electrophilic warhead after structural modification.

Environmental and regulatory aspects of CAS No. 2229267-99-4 have been evaluated through in silico ADMET prediction tools, addressing another major industry concern about green chemistry compliance. The compound’s low bioaccumulation potential and moderate biodegradability scores make it attractive for sustainable development. These features respond to the increasing search queries about eco-friendly synthetic intermediates in chemical databases.

Ongoing research explores the compound’s role in photoaffinity labeling—a technique gaining traction for mapping biological interactions. The chlorine substituent offers a handle for post-synthetic modification, allowing conjugation with fluorescent tags or biotin for detection. This adaptability meets the rising demand for chemical probes in target identification studies, frequently searched in life science platforms.

In material science, the rigid-flexible balance imparted by the difluorocyclohexyl-amine structure has inspired investigations into liquid crystal formulations and polymeric additives. The compound’s thermal stability (confirmed by TGA analysis) and solubility parameters make it suitable for advanced material design—an area with growing industrial interest.

Analytical characterization of 1-(6-chloropyrazin-2-yl)-4,4-difluorocyclohexan-1-amine employs advanced techniques like LC-MS/MS and multidimensional NMR, reflecting the compound’s compatibility with modern quality control protocols. Researchers emphasize its distinctive spectroscopic signatures, particularly the 19F NMR chemical shifts that facilitate reaction monitoring—a practical consideration for laboratories.

The scientific community continues to explore derivatives of this scaffold, with particular attention to structure-activity relationship (SAR) studies. Recent patent analyses reveal its incorporation in compounds targeting G protein-coupled receptors (GPCRs)—a trending topic in drug discovery forums. These developments position CAS No. 2229267-99-4 as a valuable privileged structure in medicinal chemistry.

As the demand for tailor-made intermediates grows, suppliers have optimized kilogram-scale synthesis routes for this compound, addressing another frequent industry query about scalability. The availability of enantiomerically pure forms through chiral resolution further expands its utility in asymmetric synthesis—an area with sustained research interest.